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Compound of Interest

Compound Name: m-PEG4-Hydrazide

Cat. No.: B609260

Essential Safety and Handling Guide for m-
PEG4-Hydrazide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
m-PEG4-Hydrazide, a valuable tool in bioconjugation and drug delivery. Adherence to these
procedures is critical for ensuring laboratory safety and maintaining experimental integrity.
While one supplier, BroadPharm, has classified this compound as not hazardous under GHS,
the presence of a hydrazide moiety warrants a cautious approach due to the potential risks
associated with this functional group.

Key Chemical and Safety Data

For clarity and easy reference, the following table summarizes key chemical and safety data for
m-PEG4-Hydrazide. Note the existence of two CAS numbers and slightly different molecular
formulas and weights from different suppliers. Users should verify the details of their specific
product.
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Property Value/iInformation Source

Chemical Name m-PEG4-Hydrazide BroadPharm[1], AxisPharm[2]
1449390-68-4 or 1449390-65- _

CAS Number 1 BroadPharm[1], AxisPharm[2]
C10H22N205 or

Molecular Formula BroadPharm[1], PurePEG
C12H26N206

Molecular Weight 250.3 g/mol or 294.34 g/mol BroadPharm, PurePEG

Appearance Likely a colorless liquid or solid  PurePEG

N Soluble in water, DMF, and
Solubility DCM BroadPharm

Store at —20 °C, dry, and )
Storage ) AxisPharm, BroadPharm
protected from light

o Not classified as a hazard by
Hazard Classification ] BroadPharm
one supplier

Operational Plan: Personal Protective Equipment
(PPE)

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.
The following table outlines the recommended PPE for various laboratory operations involving
m-PEG4-Hydrazide.
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Laboratory Operation Risk Level

Minimum Required PPE

Pre-weighing and Weighing (if
solid)

Low-Medium

Gloves: Chemical-resistant
gloves (e.g., Nitrile). Eye/Face
Protection: Safety goggles.
Respiratory Protection: Work in
a well-ventilated area or a
chemical fume hood to avoid
inhaling dust. Protective

Clothing: Lab coat.

Dissolving and Solution )
] Medium
Preparation

Gloves: Chemical-resistant
gloves (e.g., Nitrile). Eye/Face
Protection: Safety goggles.
Respiratory Protection: Work
within a certified chemical
fume hood. Protective

Clothing: Lab coat.

Conducting Reactions and )
o Medium
Monitoring

Gloves: Chemical-resistant
gloves (e.g., Nitrile). Eye/Face
Protection: Safety goggles.
Respiratory Protection: Work
within a certified chemical
fume hood. Protective

Clothing: Lab coat.

Work-up and Product Isolation Medium-High

Gloves: Chemical-resistant
gloves (e.g., Nitrile). Eye/Face
Protection: Safety goggles and
consider a face shield if
splashing is possible.
Respiratory Protection: Work
within a certified chemical
fume hood. Protective

Clothing: Lab coat.

Handling Waste and High

Decontamination

Gloves: Double-gloving with
chemical-resistant gloves (e.g.,

Nitrile). Eye/Face Protection:
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Safety goggles and a face
shield. Respiratory Protection:
Work within a certified
chemical fume hood.

Protective Clothing: Lab coat.

Gloves: Double-gloving with
chemical-resistant gloves (e.g.,
Nitrile). Eye/Face Protection:
Safety goggles and a face
Small Spill Cleanup (<19g) High shield. Respiratory Protection:
NIOSH-approved respirator if
ventilation is inadequate.
Protective Clothing: Lab coat

and disposable shoe covers.

Gloves: Heavy-duty chemical-
resistant gloves. Eye/Face
Protection: Chemical splash
goggles and a full-face shield.
Respiratory Protection:

Large Spill (>19) Severe NIOSH-approved full-face
respirator with appropriate
cartridges or a self-contained
breathing apparatus (SCBA).
Protective Clothing: Chemical-

resistant suit.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures

» Engineering Controls: Always handle m-PEG4-Hydrazide in a certified chemical fume hood
to minimize inhalation exposure.

e Personal Protective Equipment (PPE): Before handling, don all required PPE as outlined in
the table above.
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e Weighing and Aliquoting: If the compound is a solid, handle it carefully to avoid generating
dust. If it is a liquid, use appropriate pipetting devices. Perform these tasks over a spill tray to
contain any potential spills.

e Dissolving: When preparing solutions, add the m-PEG4-Hydrazide to the solvent slowly.

e Reaction Setup: When using m-PEG4-Hydrazide in a reaction, ensure the setup is secure
and properly ventilated within the fume hood.

Spill Management

o Small Spills: For small spills, absorb the material with an inert absorbent material like sand or
vermiculite. Sweep up the mixture and place it in a tightly closed container for disposal.

o Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department immediately.

o Decontamination: Thoroughly clean the spill area after the material has been removed.

Disposal Plan

All waste containing m-PEG4-Hydrazide should be treated as chemical waste.

e Waste Collection: Collect all waste materials (including empty containers, contaminated
gloves, and absorbent materials) in a designated, labeled, and sealed hazardous waste
container.

o Waste Segregation:

o Solid Waste: Collect unused solid m-PEG4-Hydrazide and any grossly contaminated
items in a clearly labeled, sealed, chemical-resistant container.

o Liquid Waste: Collect all solutions containing m-PEG4-Hydrazide in a dedicated, sealed,
and clearly labeled hazardous waste container.

o Sharps: Any contaminated sharps must be placed in a designated sharps container.
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» Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal company. Do not discharge this product into drains or sewers.

First Aid Measures

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. If irritation persists, seek medical
attention.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, separating the eyelids with fingers. If irritation persists, seek medical attention.

 Inhalation: Move the individual to fresh air. If symptoms persist or in severe cases, seek
medical attention.

 Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and
seek immediate medical attention.

Safe Handling Workflow for m-PEG4-Hydrazide
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Caption: Workflow for the safe handling of m-PEG4-Hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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